Cas no 2002903-05-9 (3-(2-Methylbutyl)oxane-3-carbaldehyde)

• Product Name: 3-(2-Methylbutyl)oxane-3-carbaldehyde
• CAS No: 2002903-05-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5792169
• PubChem ID: 165776921
• Update Time: 2025-06-07

3-(2-Methylbutyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbutyl)oxane-3-carbaldehyde
• EN300-1622815
• 2002903-05-9
• 3-(2-Methylbutyl)oxane-3-carbaldehyde

• Inchi： 1S/C11H20O2/c1-3-10(2)7-11(8-12)5-4-6-13-9-11/h8,10H,3-7,9H2,1-2H3
• InChI Key： AQPGLRNSTKJWGI-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)CC(C)CC

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2-Methylbutyl)oxane-3-carbaldehyde

3-(2-Methylbutyl)oxane-3-carbaldehyde: A Comprehensive Overview

The compound 3-(2-Methylbutyl)oxane-3-carbaldehyde, also known by its CAS number 2002903-05-9, is a significant molecule in the field of organic chemistry. This aldehyde derivative has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a six-membered oxane ring, with a 2-methylbutyl group and an aldehyde functional group attached at the third carbon atom. This configuration imparts distinctive chemical and physical properties to the compound, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of oxane derivatives in drug discovery and material science. The oxane ring, being a cyclic ether, provides stability and flexibility to the molecule, which is crucial for its reactivity and solubility. The presence of the aldehyde group further enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored the use of 3-(2-Methylbutyl)oxane-3-carbaldehyde in the development of novel pharmaceutical agents, particularly in the design of enzyme inhibitors and bioisosteres.

The synthesis of 3-(2-Methylbutyl)oxane-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the corresponding alcohol. Advanced techniques such as catalytic hydrogenation and oxidation reactions are employed to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

In terms of applications, oxane derivatives like 3-(2-Methylbutyl)oxane-3-carbaldehyde are widely used in the fragrance industry due to their pleasant aroma profiles. The compound's ability to form stable complexes with other molecules makes it an ideal candidate for enhancing the scent retention properties of perfumes and personal care products. Additionally, its role as a precursor in the synthesis of more complex molecules has expanded its utility in agrochemicals and specialty chemicals.

The latest research on 3-(2-Methylbutyl)oxane-3-carbaldehyde has focused on its potential as a building block for advanced materials. Scientists have investigated its use in polymer chemistry, where it serves as a monomer for producing high-performance polymers with tailored properties such as thermal stability and mechanical strength. These polymers find applications in aerospace, automotive industries, and electronics.

In conclusion, 3-(2-Methylbutyl)oxane-3-carbaldehyde, CAS number 2002903-05-9, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern organic chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.